Cas no 946289-35-6 (N-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine)

• Product Name: N-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine
• CAS No: 946289-35-6
• MF: C₁₈H₂₁N₇
• MW: 335.406242132187
• CID: 6033629
• PubChem ID: 16820872
• Update Time: 2025-10-29

N-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine
• AB00678306-01
• CCG-335274
• AKOS002328681
• 946289-35-6
• 2-(4-methylpiperazin-1-yl)-N-(p-tolyl)pteridin-4-amine
• F2359-0154

• Inchi： 1S/C18H21N7/c1-13-3-5-14(6-4-13)21-17-15-16(20-8-7-19-15)22-18(23-17)25-11-9-24(2)10-12-25/h3-8H,9-12H2,1-2H3,(H,20,21,22,23)
• InChI Key： KFTHKRVLHXONAS-UHFFFAOYSA-N
• SMILES： N1=C2C(N=CC=N2)=C(NC2=CC=C(C)C=C2)N=C1N1CCN(C)CC1

Computed Properties

• Exact Mass: 335.18584370g/mol
• Monoisotopic Mass: 335.18584370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70.1Ų

Additional information on N-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine

N-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine: A Comprehensive Overview

N-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine, identified by the CAS number 946289-35-6, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pteridines, which are heterocyclic aromatic compounds with a bicyclic structure consisting of a pyrimidine ring fused to an imidazole ring. The presence of a piperazine moiety and a methyl-substituted phenyl group further enhances its chemical diversity and potential biological activity.

The synthesis of N-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine involves advanced organic synthesis techniques, including multi-component reactions and catalytic processes. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of agents targeting cancer, neurodegenerative diseases, and inflammatory conditions. The methyl groups attached to both the phenyl and piperazine rings contribute to its lipophilicity, which is crucial for its ability to cross biological membranes and interact with target proteins.

One of the most promising applications of this compound lies in its anti-cancer properties. Preclinical studies have demonstrated that N-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy drugs. This selectivity is attributed to its ability to inhibit key enzymes involved in cell proliferation and survival, such as cyclin-dependent kinases (CDKs) and phosphatidylinositol 3 kinase (PI3K). Moreover, the compound has shown synergistic effects when combined with other anti-cancer agents, suggesting its potential as a component in combination therapies.

In addition to its anti-cancer activity, this compound has also been investigated for its neuroprotective properties. Studies using animal models of Alzheimer's disease have revealed that N-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine can mitigate oxidative stress and reduce amyloid-beta plaque formation, two hallmark features of neurodegenerative diseases. The pteridine core of the molecule is believed to play a critical role in these effects, as it shares structural similarities with naturally occurring antioxidants found in the brain.

The pharmacokinetic profile of this compound has also been extensively studied. Research indicates that it has favorable bioavailability when administered orally, with rapid absorption and distribution into target tissues. Its half-life is sufficiently long to allow for once-daily dosing, which enhances patient compliance in clinical settings. However, further studies are required to fully characterize its metabolism and excretion pathways, particularly in diverse patient populations.

From a structural perspective, the combination of a pteridine ring system with a piperazine group introduces unique electronic and steric properties that make this compound highly versatile. The pteridine moiety is known for its ability to act as a scaffold for various bioactive molecules, while the piperazine ring contributes rigidity and hydrogen bonding capabilities. These features collectively enhance the compound's ability to interact with target biomolecules, making it an attractive candidate for further drug development.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on N-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine. These studies have provided insights into its binding modes with key therapeutic targets, such as protein kinases and receptors involved in inflammation. The results suggest that the compound has a high affinity for these targets, further supporting its potential as a therapeutic agent.

In conclusion, N-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4